Cas no 154581-89-2 (4-Acetyl-1,2-dimethylpyrrole)

• Product Name: 4-Acetyl-1,2-dimethylpyrrole
• CAS No: 154581-89-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 106636
• PubChem ID: 21358891
• Update Time: 2025-04-18

4-Acetyl-1,2-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,5-dimethyl-1H-pyrrol-3-yl)-
• 4-Acetyl-1,2-dimethylpyrrole
• Ethanone, 1-(1,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
• 154581-89-2
• 1-(1,5-dimethylpyrrol-3-yl)ethanone
• ethanone, 1-(1,5-dimethyl-1h-pyrrol-3-yl)-
• 1-(1,5-dimethyl-1H-pyrrol-3-yl)ethanone
• 1-(1,5-dimethyl-1H-pyrrol-3-yl)-ethanone
• 1-(1,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one

• Inchi： 1S/C8H11NO/c1-6-4-8(7(2)10)5-9(6)3/h4-5H,1-3H3
• InChI Key： CQAYBBQHLHGXRO-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)N(C)C=1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones